Cas no 27994-12-3 (25-O-Acetylcimigenol xyloside)

• Product Name: 25-O-Acetylcimigenol xyloside
• CAS No: 27994-12-3
• MF: C₃₇H₅₈O₁₀
• MW: 662.850432872772
• CID: 251646
• PubChem ID: 51346149
• Update Time: 2025-10-31

25-O-Acetylcimigenol xyloside Chemical and Physical Properties

Names and Identifiers

• b-D-Xylopyranoside, (3b,15a,16a,23R,24S)-25-(acetyloxy)-16,23:16,24-diepoxy-15-hydroxy-9,19-cyclolanostan-3-yl
• 25-O-ACETYLCIMIGENOL XYLOSIDE
• ACETYLCIMIGENOL XYLOSIDE, 25-O-(SH)
• 2-(1,2-Dimethylpropyl)anthraquinone
• 2-(3-methylbutan-2-yl)-9,10-anthraquinone
• 25-Acetoxy-(15R)-15-hydroxy-3-O-beta-D-xylopyranosylacta(16S,23R,24S)-16,23
• 16,24-binoxoside
• 25-O-Acetylcimigenol 3-O-beta-D-xyloside
• 27994-12-3
• 2-[(1R,2R,3S,4R,7R,9S,12R,14S,17R,18R,19R,21R,22S)-2-Hydroxy-3,8,8,17,19-pentamethyl-9-[(3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-23,24-dioxaheptacyclo[19.2.1.01,18.03,17.04,14.07,12.012,14]tetracosan-22-yl]propan-2-yl acetate
• CS-0634320
• HY-N10700
• Q27271378
• 25-O-ACETYLCIMIGENOL-3-O-.BETA.-D-XYLOSIDE (24S) (CONSTITUENT OF BLACK COHOSH) [DSC]
• 25-O-Acetylcimigenol-3-o-beta-D-xylopyranoside
• Cimigenoside, 25-acetate
• 915XS7T0OS
• .BETA.-D-XYLOPYRANOSIDE, (3.BETA.,15.ALPHA.,16.ALPHA.,23R,24S)-25-(ACETYLOXY)-16,23:16,24-DIEPOXY-15-HYDROXY-9,19-CYCLOLANOSTAN-3-YL
• 25-O-Acetylcimigenol-3-o-beta-D-xyloside (24S) (constituent of Black cohosh) [DSC]
• beta-D-Xylopyranoside, (3beta,15alpha,16alpha,23R,24S)-25-(acetyloxy)-16,23:16,24-diepoxy-15-hydroxy-9,19-cyclolanostan-3-yl
• 25-O-ACETYLCIMIGENOL-3-O-beta-D-XYLOSIDE (24S) (CONSTITUENT OF BLACK COHOSH)
• UNII-915XS7T0OS
• 25-O-ACETYLCIMIGENOL-3-O-.BETA.-D-XYLOPYRANOSIDE
• 25-O-Acetylcimigenol xyloside

• Inchi： 1S/C37H58O10/c1-18-15-21-28(32(5,6)45-19(2)38)47-37(46-21)27(18)33(7)13-14-36-17-35(36)12-11-24(44-29-26(41)25(40)20(39)16-43-29)31(3,4)22(35)9-10-23(36)34(33,8)30(37)42/h18,20-30,39-42H,9-17H2,1-8H3/t18-,20-,21-,22+,23+,24+,25+,26-,27-,28+,29?,30-,33-,34-,35-,36+,37-/m1/s1
• InChI Key： NNFJPOSVDKIWPO-XMVKYGHISA-N
• SMILES： O1[C@H]2[C@@H](C(C)(C)OC(C)=O)O[C@@]31[C@@H]([C@]1(C)[C@@](C)([C@H]3[C@H](C)C2)CC[C@@]23C[C@]42CC[C@@H](C(C)(C)[C@@H]4CC[C@H]31)OC1[C@@H]([C@H]([C@@H](CO1)O)O)O)O

Computed Properties

• Exact Mass: 662.40300
• Monoisotopic Mass: 662.40299804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 47
• Rotatable Bond Count: 5
• Complexity: 1320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 228-229 ºC
• Solubility: Insuluble (8.0E-3 g/L) (25 ºC),
• PSA: 144.14000
• LogP: 3.69220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides

Additional information on 25-O-Acetylcimigenol xyloside

25-O-Acetylcimigenol Xyloside: A Comprehensive Overview

The compound with CAS No. 27994-12-3, commonly referred to as 25-O-Acetylcimigenol Xyloside, is a specialized glycoside that has garnered significant attention in the fields of pharmacology, food science, and cosmetology. This compound is a derivative of cimigenol, a triterpenoid, and is characterized by its unique acetylation at the 25-OH position, which imparts distinct chemical and biological properties. Recent studies have highlighted its potential as a bioactive agent with applications in various industries.

Cimigenol itself is a well-known triterpenoid found in various plants, particularly in species belonging to the genus *Panax*. The acetylation at the 25-hydroxyl group in 25-O-Acetylcimigenol Xyloside not only modifies its physicochemical properties but also enhances its stability and bioavailability. This modification makes it a promising candidate for drug delivery systems and nutraceuticals. Recent research has demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, which are crucial for its therapeutic applications.

The structural elucidation of 25-O-Acetylcimigenol Xyloside has been achieved through advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have revealed that the molecule consists of a cimigenol backbone with an acetyl group attached at the 25th position and a xylose moiety linked via glycosidic bonds. The stereochemistry of the molecule has been confirmed, providing insights into its potential interactions with biological targets.

In terms of biological activity, 25-O-Acetylcimigenol Xyloside has shown remarkable efficacy in modulating cellular signaling pathways involved in inflammation and oxidative stress. For instance, studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, this compound has been found to scavenge free radicals effectively, making it a potential candidate for anti-aging formulations in cosmetics.

The synthesis of 25-O-Acetylcimigenol Xyloside involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Researchers have explored both chemical synthesis and enzymatic methods to produce this compound on a larger scale. The development of efficient synthetic routes is critical for its commercialization in pharmaceuticals and food additives.

Recent advancements in biotechnology have enabled the production of 25-O-Acetylcimigenol Xyloside through metabolic engineering of microbial strains. This approach not only enhances the scalability of production but also reduces environmental impact compared to traditional extraction methods from plant sources. Such innovations are expected to drive the adoption of this compound in various industries.

In conclusion, 25-O-Acetylcimigenol Xyloside (CAS No. 27994-12-3) represents a valuable addition to the portfolio of bioactive compounds derived from natural sources. Its unique chemical structure, coupled with promising biological activities, positions it as a key player in drug discovery and development. Ongoing research continues to unravel its full potential, paving the way for innovative applications in health and wellness products.